Cas no 2228596-78-7 (4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole)

4-(3-Methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a phenyl group at the 3-position and a (3-methoxyazetidin-3-yl)methyl moiety at the 4-position. This structure combines the rigidity of the azetidine ring with the versatility of the pyrazole scaffold, making it a valuable intermediate in medicinal chemistry and drug discovery. The methoxy group enhances solubility and modulates electronic properties, while the azetidine moiety contributes to conformational constraint, potentially improving binding affinity in biological targets. Its synthetic utility lies in its ability to serve as a building block for the development of pharmacologically active molecules, particularly in targeting central nervous system (CNS) disorders and inflammation.
4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole structure
2228596-78-7 structure
Product Name:4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole
CAS No:2228596-78-7
MF:C14H17N3O
MW:243.304282903671
CID:6241630
PubChem ID:165867757
Update Time:2025-06-12

4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole
    • EN300-1862642
    • 4-[(3-methoxyazetidin-3-yl)methyl]-3-phenyl-1H-pyrazole
    • 2228596-78-7
    • Inchi: 1S/C14H17N3O/c1-18-14(9-15-10-14)7-12-8-16-17-13(12)11-5-3-2-4-6-11/h2-6,8,15H,7,9-10H2,1H3,(H,16,17)
    • InChI Key: NHJNTCPEFQHMSZ-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC2C=NNC=2C2C=CC=CC=2)CNC1

Computed Properties

  • Exact Mass: 243.137162174g/mol
  • Monoisotopic Mass: 243.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.9Ų

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Additional information on 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole

Comprehensive Overview of 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole (CAS No. 2228596-78-7)

The compound 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole (CAS No. 2228596-78-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazole core with a methoxyazetidine substituent, offering versatile chemical properties. This article delves into its synthesis, applications, and relevance in modern scientific advancements, addressing key queries such as "what is 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole used for" and "how to synthesize 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole."

From a synthetic perspective, 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole is typically prepared via multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore its potential as a bioactive scaffold due to the presence of both azetidine and pyrazole moieties, which are known to interact with biological targets. Recent studies highlight its role in modulating enzyme activity, making it a candidate for drug discovery programs targeting inflammation and metabolic disorders.

The compound's 3-phenyl-1H-pyrazole segment is particularly noteworthy, as phenyl-substituted pyrazoles are frequently investigated for their pharmacokinetic properties. Coupled with the methoxyazetidine group, this structure exhibits enhanced solubility and membrane permeability—critical factors for oral bioavailability. These attributes align with trending topics like "improving drug delivery systems" and "next-generation small molecule therapeutics," which dominate current scientific discourse.

In agrochemical applications, 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole has been explored for its potential as a plant growth regulator or pest control agent. Its mechanism may involve interference with insect neuroreceptors or fungal enzymatic pathways. This aligns with global demands for sustainable agriculture, addressing search queries such as "eco-friendly crop protection chemicals" and "novel agrochemical scaffolds."

Analytical characterization of CAS No. 2228596-78-7 involves advanced techniques like NMR, HPLC, and mass spectrometry to ensure purity and structural integrity. Quality control is paramount, especially when the compound is utilized in high-throughput screening or preclinical trials. Researchers frequently seek information on "analytical methods for 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole" to validate their findings.

Environmental and safety profiles of 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole are also under scrutiny, reflecting broader industry trends toward green chemistry. Regulatory compliance and biodegradability studies are essential, resonating with popular searches like "safe chemical alternatives in research." As innovation accelerates, this compound exemplifies the intersection of medicinal chemistry and sustainable science.

In summary, 4-(3-methoxyazetidin-3-yl)methyl-3-phenyl-1H-pyrazole represents a promising candidate across multiple disciplines. Its dual functionality and adaptability to modular synthesis make it a valuable subject for ongoing research, answering pressing questions in both academia and industry.

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